ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER
ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER
elongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). has a sweet, fatty, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
1576-79-0
VCID:
VC0074235
InChI:
InChI=1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h6-7H,3-5,8H2,1-2H3/b7-6+
SMILES:
CCCCC=CCOC(=O)C
Molecular Formula:
C9H16O2
Molecular Weight:
156.22 g/mol
ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER
CAS No.: 1576-79-0
Main Products
VCID: VC0074235
Molecular Formula: C9H16O2
Molecular Weight: 156.22 g/mol
| CAS No. | 1576-79-0 |
|---|---|
| Product Name | ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER |
| Molecular Formula | C9H16O2 |
| Molecular Weight | 156.22 g/mol |
| IUPAC Name | [(E)-hept-2-enyl] acetate |
| Standard InChI | InChI=1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h6-7H,3-5,8H2,1-2H3/b7-6+ |
| Standard InChIKey | AWCPMVVOGVEPRC-VOTSOKGWSA-N |
| Isomeric SMILES | CCCC/C=C/COC(=O)C |
| SMILES | CCCCC=CCOC(=O)C |
| Canonical SMILES | CCCCC=CCOC(=O)C |
| Density | 0.889-0.895 |
| Physical Description | Colourless liquid; Fresh leaf aroma |
| Description | elongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). has a sweet, fatty, and fruity taste. |
| Solubility | Practically insoluble to insoluble in water; soluble in non-polar solvents Soluble (in ethanol) |
| PubChem Compound | 5363203 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume